Cas no 951893-73-5 (3-(3-Fluoro-2-methylphenyl)-2-methyl-1-propene)

• Product Name: 3-(3-Fluoro-2-methylphenyl)-2-methyl-1-propene
• CAS No: 951893-73-5
• MF: C₁₁H₁₃F
• MW: 164.219326734543
• MDL: MFCD09801289
• CID: 4722785
• PubChem ID: 24722077
• Update Time: 2025-08-05

3-(3-Fluoro-2-methylphenyl)-2-methyl-1-propene Chemical and Physical Properties

Names and Identifiers

• 3-(3-FLUORO-2-METHYLPHENYL)-2-METHYL-1-PROPENE
• FCH870518
• 1-FLUORO-2-METHYL-3-(2-METHYLPROP-2-EN-1-YL)BENZENE
• 3-(3-Fluoro-2-methylphenyl)-2-methyl-1-propene

• MDL： MFCD09801289
• Inchi： 1S/C11H13F/c1-8(2)7-10-5-4-6-11(12)9(10)3/h4-6H,1,7H2,2-3H3
• InChI Key： AXYOJMYVJJTBCF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)CC(=C)C

Computed Properties

• Exact Mass: 164.100128577g/mol
• Monoisotopic Mass: 164.100128577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(3-Fluoro-2-methylphenyl)-2-methyl-1-propene

Recent Advances in the Study of 3-(3-Fluoro-2-methylphenyl)-2-methyl-1-propene (CAS: 951893-73-5)

3-(3-Fluoro-2-methylphenyl)-2-methyl-1-propene (CAS: 951893-73-5) is a fluorinated aromatic compound that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and material science. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 3-(3-Fluoro-2-methylphenyl)-2-methyl-1-propene, which make it a promising candidate for the development of novel bioactive molecules. The presence of the fluorine atom and the methyl substituents on the aromatic ring and propene backbone contribute to its distinct electronic and steric properties, influencing its reactivity and interaction with biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 3-(3-Fluoro-2-methylphenyl)-2-methyl-1-propene, optimizing reaction conditions to achieve higher yields and purity. The study emphasized the use of palladium-catalyzed cross-coupling reactions, which proved efficient for introducing the fluoro-methylphenyl moiety. These advancements are critical for scaling up production for preclinical studies.

Another significant development involves the compound's potential as a building block for kinase inhibitors. Preliminary screening data from a 2024 Bioorganic & Medicinal Chemistry Letters report indicated that derivatives of 3-(3-Fluoro-2-methylphenyl)-2-methyl-1-propene exhibit moderate inhibitory activity against specific tyrosine kinases implicated in cancer pathways. While further optimization is required, these findings underscore the compound's versatility in medicinal chemistry.

Beyond pharmaceuticals, 3-(3-Fluoro-2-methylphenyl)-2-methyl-1-propene has also been investigated for its role in material science. A recent ACS Applied Materials & Interfaces article demonstrated its utility as a monomer for synthesizing fluorinated polymers with enhanced thermal stability and hydrophobicity. Such materials could find applications in coatings and electronic devices, expanding the compound's industrial relevance.

In conclusion, 3-(3-Fluoro-2-methylphenyl)-2-methyl-1-propene (CAS: 951893-73-5) represents a multifaceted compound with promising applications in both life sciences and material engineering. Ongoing research is expected to further elucidate its mechanisms of action and optimize its derivatives for specific uses. Collaborative efforts between chemists, biologists, and material scientists will be essential to fully unlock its potential.